Cas no 1492954-33-2 (4-methyl-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 4-methyl-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1492954-33-2
• MF: C₁₅H₂₅BN₂O₃
• MW: 292.181604146957
• MDL: MFCD09837627
• CID: 2135458
• PubChem ID: 54772415
• Update Time: 2025-06-12

4-methyl-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole
• 4-METHYL-1-(TETRAHYDRO-2H-PYRAN-2-YL)-1H-PYRAZOLE-5-BORONIC ACID PINACOL ESTER
• 4-methyl-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• JUCGITVYAKQXHE-UHFFFAOYSA-N
• ZB0764
• SB11402
• 4-methyl-1-(oxan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-(tetrahydro-2H-pyran-2-yl)-4-methyl-5-(4,
• 1-(tetrahydro-2H-pyran-2-yl)-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• AMY27718
• AS-5
• SCHEMBL15388527
• P10793
• 1492954-33-2
• MFCD09837627
• Z2044805448
• AS-50646
• EN300-7400339
• AKOS005259357
• C15H25BN2O3
• DA-39176
• SY259674
• 4-Methyl-1-(tetrahydro-2H-pyran-2-yl)pyrazole-5-boronic Acid Pinacol Ester
• CS-0050812

• MDL： MFCD09837627
• Inchi： 1S/C15H25BN2O3/c1-11-10-17-18(12-8-6-7-9-19-12)13(11)16-20-14(2,3)15(4,5)21-16/h10,12H,6-9H2,1-5H3
• InChI Key： JUCGITVYAKQXHE-UHFFFAOYSA-N
• SMILES： O1B(C2=C(C)C=NN2C2CCCCO2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 292.1958228 g/mol
• Monoisotopic Mass: 292.1958228 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5
• Molecular Weight: 292.18

Additional information on 4-methyl-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Introduction to 4-methyl-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1492954-33-2)

4-methyl-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1492954-33-2, represents a sophisticated blend of functional groups designed to facilitate advanced chemical transformations and molecular interactions. The presence of both an oxan-2-yl moiety and a tetramethyl-1,3,2-dioxaborolan-2-yl substituent makes this molecule particularly intriguing for researchers exploring novel synthetic pathways and drug development strategies.

The pyrazole core of this compound is a heterocyclic aromatic ring system that is widely recognized for its versatility in medicinal chemistry. Pyrazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 4-position and an oxygenated ether group at the 1-position further enhances the compound's potential utility in medicinal applications. This structural configuration not only improves solubility and metabolic stability but also opens up avenues for further derivatization and functionalization.

The tetramethyl-1,3,2-dioxaborolan-2-yl group is a key feature that underscores the compound's relevance in modern synthetic chemistry. This boronic ester moiety is particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which are fundamental to constructing complex organic molecules. The stability and reactivity of this boronic ester make it an excellent choice for introducing boron-containing functionalities into larger molecular frameworks. Such modifications are increasingly important in the development of next-generation pharmaceuticals, where targeted bioactivity and selectivity are paramount.

In recent years, there has been a surge in research focused on developing novel boron-containing compounds for therapeutic applications. Boronate esters, in particular, have shown promise as both pharmacophores and intermediates in drug synthesis. The 4-methyl-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure exemplifies this trend by combining a biologically relevant heterocycle with a synthetically versatile boronic ester group. This combination has opened up new possibilities for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors for enzyme targets. Pyrazole derivatives have been extensively studied as inhibitors of various kinases and other enzymes implicated in diseases such as cancer and inflammation. The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl group allows for facile introduction of additional functional groups through cross-coupling reactions, enabling researchers to fine-tune the binding affinity and selectivity of their inhibitors. This level of structural control is crucial for developing drugs that can effectively modulate biological pathways without unintended side effects.

The oxan-2-yl group in this compound also contributes to its overall functionality by introducing an oxygen-rich environment that can interact with biological targets through hydrogen bonding or other non-covalent interactions. This feature is particularly valuable in designing molecules that need to interact with proteins or nucleic acids in a highly specific manner. Additionally, the oxygenated ether linkage may enhance the compound's solubility in biological media, improving its pharmacokinetic profile.

Recent advancements in computational chemistry have further highlighted the potential of 4-methyl-1-(oxan-2-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole as a lead compound for drug discovery. Molecular modeling studies have demonstrated that this molecule can effectively bind to target enzymes with high affinity due to its well-balanced steric and electronic properties. These studies predict that slight modifications to the core structure could yield even more potent inhibitors with improved selectivity over off-target proteins.

The synthetic accessibility of this compound is another factor that underscores its importance in pharmaceutical research. The availability of readily accessible starting materials and well-established cross-coupling protocols make it feasible to produce 4-methyl-1-(oxan-2-yli)-5-(tetramethyl-l ,3 , 2 -dioxaborol an - 2 - y l ) - l H - p y r az o le on both laboratory and industrial scales. This accessibility is crucial for conducting large-scale screening campaigns and optimizing lead compounds towards clinical candidates.

In conclusion,4-methyl-l-( oxan - 2 - yl ) - 5 -( tetram ethyl-l ,3 , 2 - dioxaborol an - 2 - y l ) - l H - p y r az o le (CAS No. 1492954_33_ 2 ) represents a promising candidate for further exploration in pharmaceutical chemistry . Its unique structural features , combined with its synthetic versatility , make it an excellent starting point for developing novel therapeutic agents . As research continues to uncover new applications for pyrazole derivatives and boron-containing compounds , this molecule is poised to play a significant role in shaping the future of drug discovery .